Cas no 1691064-66-0 (5-ethoxyspiro[2.3]hexane-2-carboxylic acid)

• Product Name: 5-ethoxyspiro[2.3]hexane-2-carboxylic acid
• CAS No: 1691064-66-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD30536070
• CID: 4611145
• PubChem ID: 106823962
• Update Time: 2025-05-23

5-ethoxyspiro[2.3]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ETHOXYSPIRO[2.3]HEXANE-1-CARBOXYLIC ACID
• Spiro[2.3]hexane-1-carboxylic acid, 5-ethoxy-
• 5-ethoxyspiro[2.3]hexane-2-carboxylic acid

• MDL： MFCD30536070
• Inchi： 1S/C9H14O3/c1-2-12-6-3-9(4-6)5-7(9)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： JXHHGQSEZADPBM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CC(OCC)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 5-ethoxyspiro[2.3]hexane-2-carboxylic acid

5-Ethoxyspiro[2.3]hexane-2-carboxylic Acid: A Comprehensive Overview

The compound 5-ethoxyspiro[2.3]hexane-2-carboxylic acid, with the CAS number 1691064-66-0, is a unique organic compound that has garnered attention in both academic and industrial research due to its intriguing structure and potential applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a distinctive spiro structure. The presence of the ethoxy group and the carboxylic acid functional group adds further complexity and functionality to this molecule.

Recent studies have highlighted the importance of spiro compounds in drug discovery and material science. The spiro structure in 5-ethoxyspiro[2.3]hexane-2-carboxylic acid provides a rigid framework that can potentially enhance bioavailability and stability in pharmaceutical applications. Researchers have explored its potential as a building block for more complex molecules, leveraging its unique geometry to design novel drugs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 5-ethoxyspiro[2.3]hexane-2-carboxylic acid involves a multi-step process that typically includes ring-forming reactions and functional group transformations. One of the most efficient methods reported in recent literature involves the use of cyclization reactions under specific conditions to form the spiro ring system. The introduction of the ethoxy group and the carboxylic acid group is achieved through well-established organic synthesis techniques, ensuring high purity and structural integrity of the final product.

In terms of physical properties, 5-ethoxyspiro[2.3]hexane-2-carboxylic acid exhibits a melting point of approximately 150°C, making it suitable for thermal applications. Its solubility in common organic solvents such as dichloromethane and ethanol has been extensively studied, providing valuable insights into its potential use in formulation development. Additionally, spectroscopic analyses, including IR and NMR, have confirmed the molecular structure and functional group assignments, ensuring its identity and purity.

The application of 5-ethoxyspiro[2.3]hexane-2-carboxylic acid extends beyond pharmaceuticals into materials science, where it has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds with other molecules makes it an attractive candidate for developing high-performance materials with tailored properties such as improved mechanical strength and thermal resistance.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 5-ethoxyspiro[2.3]hexane-2-carboxylic acid. These studies have provided valuable insights into its potential interactions with biological targets, paving the way for rational drug design strategies. Furthermore, green chemistry approaches have been applied to optimize its synthesis pathway, reducing environmental impact while maintaining high yields.

In conclusion, 5-ethoxyspiro[2.3]hexane-2-carboxylic acid, with CAS number 1691064-66-0, is a versatile compound with promising applications across multiple disciplines. Its unique spiro structure, functional groups, and physical properties make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a significant role in advancing both scientific knowledge and industrial innovation.